Cas no 1250487-83-2 (methyl 2-{[(pyrrolidin-2-yl)methyl]sulfanyl}acetate)

Methyl 2-{[(pyrrolidin-2-yl)methyl]sulfanyl}acetate is a sulfur-containing ester derivative with a pyrrolidine moiety, exhibiting versatile reactivity in organic synthesis. Its unique structure, combining a thioether linkage and an ester group, makes it a valuable intermediate for constructing heterocyclic compounds and peptidomimetics. The compound's pyrrolidine ring enhances conformational rigidity, while the thioether bridge offers potential for further functionalization via oxidation or alkylation. Its ester group provides a handle for hydrolysis or transesterification, enabling diverse downstream modifications. This molecule is particularly useful in medicinal chemistry for probing bioisosteric relationships or as a scaffold for protease inhibitors. The balanced lipophilicity imparted by its structure may also contribute to favorable pharmacokinetic properties in drug design applications.

methyl 2-{[(pyrrolidin-2-yl)methyl]sulfanyl}acetate structure

1250487-83-2 structure

Product Name:methyl 2-{[(pyrrolidin-2-yl)methyl]sulfanyl}acetate

CAS No:1250487-83-2

MF:C₈H₁₅NO₂S

MW:189.27520108223

CID:5167854

Update Time:2026-03-04

methyl 2-{[(pyrrolidin-2-yl)methyl]sulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-((pyrrolidin-2-ylmethyl)thio)acetate
- methyl 2-{[(pyrrolidin-2-yl)methyl]sulfanyl}acetate
- METHYL2-[(PYRROLIDIN-2-YLMETHYL)SULFANYL]ACETATE
- METHYL 2-[(PYRROLIDIN-2-YLMETHYL)SULFANYL]ACETATE
- Acetic acid, 2-[(2-pyrrolidinylmethyl)thio]-, methyl ester
- Inchi： 1S/C8H15NO2S/c1-11-8(10)6-12-5-7-3-2-4-9-7/h7,9H,2-6H2,1H3
- InChI Key： GZWLBJZRYSSCJY-UHFFFAOYSA-N
- SMILES： S(CC(=O)OC)CC1CCCN1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 5
Complexity: 152
XLogP3: 0.9
Topological Polar Surface Area: 63.6

methyl 2-{[(pyrrolidin-2-yl)methyl]sulfanyl}acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01029450-1g	Methyl 2-[(pyrrolidin-2-ylmethyl)sulfanyl]acetate	1250487-83-2	95%	1g	￥3031.0	2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01029450-5g	Methyl 2-[(pyrrolidin-2-ylmethyl)sulfanyl]acetate	1250487-83-2	95%	5g	￥7952.0	2024-04-18
Enamine	EN300-242413-0.05g	methyl 2-{[(pyrrolidin-2-yl)methyl]sulfanyl}acetate	1250487-83-2	95%	0.05g	$647.0	2024-06-19
Enamine	EN300-242413-0.1g	methyl 2-{[(pyrrolidin-2-yl)methyl]sulfanyl}acetate	1250487-83-2	95%	0.1g	$678.0	2024-06-19
Enamine	EN300-242413-0.25g	methyl 2-{[(pyrrolidin-2-yl)methyl]sulfanyl}acetate	1250487-83-2	95%	0.25g	$708.0	2024-06-19
Enamine	EN300-242413-0.5g	methyl 2-{[(pyrrolidin-2-yl)methyl]sulfanyl}acetate	1250487-83-2	95%	0.5g	$739.0	2024-06-19
Enamine	EN300-242413-1.0g	methyl 2-{[(pyrrolidin-2-yl)methyl]sulfanyl}acetate	1250487-83-2	95%	1.0g	$770.0	2024-06-19
Enamine	EN300-242413-2.5g	methyl 2-{[(pyrrolidin-2-yl)methyl]sulfanyl}acetate	1250487-83-2	95%	2.5g	$1509.0	2024-06-19
Enamine	EN300-242413-5.0g	methyl 2-{[(pyrrolidin-2-yl)methyl]sulfanyl}acetate	1250487-83-2	95%	5.0g	$2235.0	2024-06-19
Enamine	EN300-242413-10.0g	methyl 2-{[(pyrrolidin-2-yl)methyl]sulfanyl}acetate	1250487-83-2	95%	10.0g	$3315.0	2024-06-19